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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the gravimetric determination of nickel using

dimethylglyoxime (DMG), a highly selective and accurate analytical method. These notes and

protocols are designed for use in research, quality control, and developmental settings where

precise quantification of nickel is required.

Introduction
Gravimetric analysis, a cornerstone of quantitative chemical analysis, relies on the

measurement of mass to determine the amount of an analyte in a sample. The determination of

nickel by precipitation with dimethylglyoxime is a classic and highly reliable gravimetric

procedure. In this method, nickel(II) ions react with an alcoholic solution of dimethylglyoxime
in a slightly alkaline or buffered acidic medium to form a voluminous, bright red precipitate of

nickel dimethylglyoximate, Ni(C₄H₇N₂O₂)₂. This complex is then carefully collected, dried, and

weighed. From the mass of the precipitate, the mass of nickel in the original sample can be

calculated with a high degree of accuracy.[1]

The selectivity of dimethylglyoxime for nickel is a key advantage of this method. However,

certain experimental conditions must be carefully controlled to ensure complete precipitation

and to avoid interferences from other metal ions.
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Chemical Principle
The reaction between nickel(II) ions and two molecules of dimethylglyoxime (DMG) results in

the formation of a stable, neutral chelate complex. Each DMG molecule loses a proton from

one of its oxime groups, and the nitrogen atoms of both oxime groups coordinate with the

nickel ion. This results in a square planar complex that is insoluble in water.[2][3]

The overall reaction can be represented as:

Ni²⁺ + 2 C₄H₈N₂O₂ → Ni(C₄H₇N₂O₂)₂ (s) + 2 H⁺

The formation of the nickel dimethylglyoximate precipitate is pH-dependent. The precipitation is

quantitative in a pH range of 5 to 9.[2] In strongly acidic solutions, the precipitate will not form

due to the protonation of the dimethylglyoxime. In strongly alkaline solutions, the precipitation

can also be incomplete. Therefore, the pH of the solution is typically controlled using a buffer

system, such as an ammonia-ammonium chloride or a citrate buffer.[2]

Data Presentation
The following tables summarize key quantitative data relevant to the gravimetric determination

of nickel using dimethylglyoxime.

Table 1: Solubility of Nickel Dimethylglyoximate

Solvent System Temperature (°C) Solubility (mol/L)

Ammonia Buffer 25 Varies with pH (see Figure 1)

Acetate + Ammonia Buffer 25 Varies with pH (see Figure 1)

Citrate + Acetate + Ammonia

Buffer
25 Varies with pH (see Figure 1)

Water 25 Insoluble[3][4]

Ethanol 25 Soluble[4]

Note: Specific solubility values in water and ethanol at various temperatures are not readily

available in the literature, as the compound is generally considered insoluble in water and

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b8815664?utm_src=pdf-body
https://chemlab.truman.edu/files/2015/07/nickelgrav.pdf
https://journals.indianapolis.iu.edu/index.php/ias/article/download/7241/7258
https://chemlab.truman.edu/files/2015/07/nickelgrav.pdf
https://www.benchchem.com/product/b8815664?utm_src=pdf-body
https://chemlab.truman.edu/files/2015/07/nickelgrav.pdf
https://www.benchchem.com/product/b8815664?utm_src=pdf-body
https://journals.indianapolis.iu.edu/index.php/ias/article/download/7241/7258
https://www.scribd.com/document/506130058/Ch4502-DMG-pdf-2
https://www.scribd.com/document/506130058/Ch4502-DMG-pdf-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


soluble in organic solvents. The solubility in buffered aqueous solutions is highly dependent on

pH, as illustrated in the referenced solubility curves.[5]

Table 2: Optimal pH Range for Precipitation

pH Range Observation Reference

5 - 9 Quantitative precipitation [2][6]

< 5
Incomplete precipitation due to

protonation of DMG
[2]

> 9
Potential for incomplete

precipitation

Table 3: Accuracy and Precision of the Gravimetric Method

Parameter Typical Value Notes

Accuracy

Recovery > 99.5%

The gravimetric method is

considered one of the most

accurate analytical methods

available.[1]

Precision

Relative Standard Deviation

(RSD)
< 0.5%

With proper technique, high

precision can be achieved.

Note: While specific validation data with certified reference materials for this exact method are

not extensively published, the gravimetric determination of nickel with dimethylglyoxime is

widely recognized as a primary analytical method with high accuracy and precision.

Experimental Protocols
The following are detailed methodologies for the key experiments involved in the gravimetric

determination of nickel.
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Preparation of Reagents
1% (w/v) Dimethylglyoxime Solution: Dissolve 1.0 g of dimethylglyoxime in 100 mL of

95% ethanol. Gentle warming may be required to facilitate dissolution.

Ammonia Solution (1:1): Carefully mix equal volumes of concentrated ammonium hydroxide

and deionized water under a fume hood.

Hydrochloric Acid (1:1): Carefully add a volume of concentrated hydrochloric acid to an equal

volume of deionized water under a fume hood.

Sample Preparation
Accurately weigh a sample containing 30-40 mg of nickel into a 400 mL beaker.

Dissolve the sample in approximately 20 mL of 1:1 hydrochloric acid. Gentle heating may be

necessary.

If the sample contains iron, add 5-10 mL of a tartaric acid solution (10% w/v) to prevent the

precipitation of iron(III) hydroxide.

Dilute the solution to approximately 200 mL with deionized water.

Precipitation of Nickel Dimethylglyoximate
Heat the sample solution to 70-80 °C.

Slowly add approximately 20 mL of the 1% dimethylglyoxime solution to the hot sample

solution while stirring continuously.

Slowly, and with constant stirring, add 1:1 ammonia solution dropwise until the solution is

slightly alkaline (a faint odor of ammonia should be present). A red precipitate of nickel

dimethylglyoximate will form.

Digest the precipitate by keeping the beaker on a steam bath for at least one hour to

promote the formation of larger, more easily filterable crystals.

Allow the beaker to cool to room temperature.
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Filtration and Washing
Weigh a clean, dry sintered glass crucible of medium porosity to a constant weight.

Filter the supernatant liquid through the weighed crucible using gentle suction.

Wash the precipitate in the beaker with several small portions of cold deionized water,

transferring the washings to the crucible.

Using a stream of cold deionized water from a wash bottle, quantitatively transfer the

precipitate from the beaker to the crucible.

Wash the precipitate in the crucible with several portions of cold deionized water until the

washings are free of chloride ions (test with silver nitrate solution).

Drying and Weighing
Dry the crucible and precipitate in an oven at 110-120 °C for at least two hours.

Transfer the crucible to a desiccator to cool to room temperature.

Weigh the crucible and precipitate.

Repeat the drying, cooling, and weighing steps until a constant mass is obtained (successive

weighings agree to within 0.3-0.4 mg).

Calculation of Nickel Content
Calculate the percentage of nickel in the sample using the following formula:

% Nickel = [(Mass of Ni(DMG)₂ precipitate (g) × Gravimetric Factor) / Mass of sample (g)] ×

100

The gravimetric factor for the conversion of Ni(C₄H₇N₂O₂)₂ to Ni is 0.2032.

Mandatory Visualizations
The following diagrams illustrate the chemical reaction and the experimental workflow.
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Caption: Chemical reaction for the precipitation of nickel dimethylglyoximate.
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Caption: Experimental workflow for the gravimetric determination of nickel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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